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Compound of Interest

Compound Name:
3-Methoxy-2'-

methylbenzophenone

CAS No.: 57800-65-4

Cat. No.: B1612745

Get Quote

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, I understand the critical importance of not just the innovative

research we conduct, but also the responsible management of the chemical reagents that fuel

our discoveries. This guide provides a detailed, step-by-step framework for the proper disposal

of 3-Methoxy-2'-methylbenzophenone, ensuring the safety of laboratory personnel and the

protection of our environment. The procedures outlined herein are grounded in established

safety protocols and regulatory guidelines, empowering you to manage your chemical waste

with confidence and integrity.

Understanding the Hazard Profile of 3-Methoxy-2'-
methylbenzophenone
Before any disposal protocol can be established, a thorough understanding of the compound's

intrinsic hazards is paramount. While a specific, comprehensive Safety Data Sheet (SDS) for 3-
Methoxy-2'-methylbenzophenone is not readily available in the public domain, we can
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extrapolate its potential hazards based on the known properties of the benzophenone class of

compounds and available data for structurally similar molecules.

Key Hazard Considerations:

Toxicity: Substituted benzophenones are known to exhibit varying levels of toxicity. For

instance, 3-Methoxy-3'-methylbenzophenone is classified as harmful if swallowed.[1] It is

prudent to handle 3-Methoxy-2'-methylbenzophenone with the same level of caution.

Environmental Impact: Benzophenones are recognized as emerging environmental

contaminants.[2] They can be persistent in the environment and have been shown to have

endocrine-disrupting effects and toxicity to aquatic organisms.[2][3][4] Therefore, release into

the environment must be strictly avoided.

Physical Hazards: While specific data for 3-Methoxy-2'-methylbenzophenone is limited,

benzophenone itself is a combustible solid.[5] It is crucial to be aware of potential fire

hazards, especially when handling larger quantities or when it is in a powdered form that can

create dust clouds.

Property Value/Information Source

Chemical Name
3-Methoxy-2'-

methylbenzophenone
-

CAS Number 71372-40-2 [1][6]

Molecular Formula C₁₅H₁₄O₂ [1]

Known Hazards

Based on similar compounds:

Harmful if swallowed. Potential

environmental contaminant.

[1][2]

The Disposal Workflow: A Step-by-Step Protocol
The proper disposal of 3-Methoxy-2'-methylbenzophenone is a multi-step process that

begins at the point of generation and ends with its final, compliant disposal by a licensed waste

management facility.
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In-Lab Procedures External Disposal

1. Waste Identification & Segregation 2. Containerization
  Collect in designated container

3. Labeling
  Properly seal and affix label

4. Temporary Storage
  Store in Satellite Accumulation Area

5. Waste Pickup Request  Contact EHS or licensed vendor 6. Professional Disposal
  Incineration or other approved method

Click to download full resolution via product page

A Step-by-Step Guide to the Disposal of 3-Methoxy-2'-methylbenzophenone.

In-Lab Waste Management
1. Waste Identification and Segregation: Immediately upon generation, any waste containing 3-
Methoxy-2'-methylbenzophenone, including pure compound, contaminated labware (e.g.,

weighing boats, pipette tips), and solvent rinses, must be designated as hazardous waste. It is

critical to segregate this waste stream from non-hazardous and other incompatible chemical

wastes to prevent accidental reactions.

2. Containerization:

Primary Container: Use a dedicated, chemically compatible container for collecting 3-
Methoxy-2'-methylbenzophenone waste. A high-density polyethylene (HDPE) or glass

container with a secure, leak-proof screw cap is recommended.[7] The container must be in

good condition, free of cracks or residues from previous use.

Secondary Containment: The primary waste container should be placed within a larger,

chemically resistant secondary container, such as a plastic tub or tray, to contain any

potential leaks or spills.

3. Labeling: Proper labeling is a cornerstone of safe chemical waste management and is

mandated by regulatory bodies like the U.S. Environmental Protection Agency (EPA).[8] The

label on your hazardous waste container must include:

The words "Hazardous Waste" clearly visible.[8]
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The full chemical name: "3-Methoxy-2'-methylbenzophenone". Do not use abbreviations or

chemical formulas.[6]

The CAS Number: 71372-40-2.

An accurate estimation of the concentration and total quantity of the waste.

The date when the waste was first added to the container (accumulation start date).

The name and contact information of the principal investigator or responsible person.

Appropriate hazard pictograms. Based on available data for similar compounds, this would

likely include the "Harmful" pictogram (GHS07).[1]

4. Temporary Storage (Satellite Accumulation Area): Designate a specific area within your

laboratory, known as a Satellite Accumulation Area (SAA), for the temporary storage of

hazardous waste.[6][8] This area should be:

At or near the point of waste generation.

Under the direct control of the laboratory personnel generating the waste.

Away from drains, heat sources, and direct sunlight.

Clearly marked with a "Hazardous Waste" sign.

Containers in the SAA must be kept securely closed at all times, except when adding waste.[6]

Arranging for Final Disposal
5. Waste Pickup Request: Once the waste container is nearly full (approximately 90% capacity

to allow for expansion), or if the accumulation time limit set by your institution or local

regulations is approaching, you must arrange for its removal. Contact your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor to schedule a pickup.

6. Professional Disposal: The final disposal of 3-Methoxy-2'-methylbenzophenone must be

carried out by a licensed and qualified hazardous waste management company. The most
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common and environmentally sound disposal methods for this type of organic chemical waste

are:

Incineration: High-temperature incineration in a permitted hazardous waste incinerator is the

preferred method for the complete destruction of organic compounds like benzophenones.[8]

[9] This process breaks the molecule down into less harmful components.

Chemical Treatment: In some cases, chemical neutralization or degradation may be

employed. For benzophenones, oxidation has been suggested as a potential treatment

method.[10] However, this should only be performed by trained professionals in a controlled

setting.

Landfilling: Land disposal of untreated hazardous waste is heavily restricted by the EPA's

Land Disposal Restrictions (LDR) program.[11] Any landfilling of this material would require

prior treatment to meet specific regulatory standards and should only occur in a specially

designed hazardous waste landfill.[12]

Under no circumstances should 3-Methoxy-2'-methylbenzophenone or its waste be disposed

of down the drain or in the regular trash.[9]

Spill and Emergency Procedures
A comprehensive disposal plan must also include clear procedures for handling accidental

spills.
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Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Risk

Small Spill (Manageable by Lab Staff)

  Small & Contained

Large Spill (Requires EHS/Emergency Response)

  Large or Uncontrolled

Don Appropriate PPE Contact EHS/Emergency Services

Contain the Spill with Absorbent Material

Carefully Collect Contaminated Material

Place in a Labeled Hazardous Waste Container

Decontaminate the Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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